4-Hydroxydictyolactone

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (3aE,6E,9R,10S,10aS)-9-hydroxy-7-methyl-10-[(2R)-6-methylhept-5-en-2-yl]-1,5,8,9,10,10a-hexahydrocyclonona[c]furan-3-one
• InChI: InChI=1S/C20H30O3/c1-13(2)7-5-9-15(4)19-17-12-23-20(22)16(17)10-6-8-14(3)11-18(19)21/h7-8,10,15,17-19,21H,5-6,9,11-12H2,1-4H3/b14-8+,16-10+/t15-,17-,18-,19+/m1/s1
• InChI Key: QEDVZKUYVKGIMN-UFHCNKNBSA-N
• Isomeric SMILES: C/C/1=C\C/C=C/2\[C@@H](COC2=O)[C@@H]([C@@H](C1)O)[C@H](C)CCC=C(C)C
• Canonical SMILES: CC1=CCC=C2C(COC2=O)C(C(C1)O)C(C)CCC=C(C)C
• synonyms: 4-hydroxydictyolactone

Description

4-Hydroxydictyolactone is a natural product found in Dictyota and Dictyota dichotoma with data available.

Scientific Research Applications

Synthesis and Chemical Properties

• Stereocontrolled Synthesis : A study by Williams, Walsh, and Miller (2009) describes the stereocontrolled total synthesis of 4-hydroxydictyolactone, a xenicane diterpene. This synthesis features the development of the B-alkyl Suzuki cross-coupling reaction and uses strategies like the Ireland-Claisen rearrangement and Nozaki-Hiyama reductive allylation for the formation of lactols and alcohols, highlighting its complex chemical structure and synthesis process (Williams, Walsh, & Miller, 2009).

• Conformational Analysis : Guella, Chiasera, N'diaye, and Pietra (1994) conducted kinetic and equilibrium studies on 4-hydroxydictyolactone, revealing its slow conformational medium-ring flipping and isomerization processes. This research contributes to understanding the dynamic structural behavior of xenicane diterpenes like 4-hydroxydictyolactone (Guella, Chiasera, N'diaye, & Pietra, 1994).

Biological and Pharmacological Aspects

• Secondary Metabolites and Plant Defense : Niemeyer (1988) discusses hydroxamic acids like 4-hydroxydictyolactone, highlighting their role as secondary metabolites in plant defense against pests and diseases. This indicates the potential ecological and biological significance of 4-hydroxydictyolactone in natural systems (Niemeyer, 1988).

• Anti-Cancer Activities : Ovenden, Nielson, Liptrot, Willis, Tapiolas, Wright, and Motti (2012) provided updated spectroscopic data for 4-hydroxydictyolactone and associated anti-cancer activities, suggesting its potential medicinal applications. This points to the compound's possible use in pharmacological research and drug development (Ovenden et al., 2012).